Cas no 2228324-40-9 (1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine)

1-(2-Methyl-2H-indazol-3-yl)cyclopropan-1-amine is a structurally distinct cyclopropylamine derivative featuring an indazole core. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate or scaffold for the development of bioactive molecules. The cyclopropylamine moiety confers rigidity and metabolic stability, while the 2-methylindazole group may enhance binding affinity in target interactions. Its well-defined molecular architecture allows for precise modifications, making it suitable for structure-activity relationship (SAR) studies. The compound’s synthetic accessibility and functional group compatibility further support its utility in drug discovery, particularly in the design of kinase inhibitors or GPCR-targeted therapeutics.
1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine structure
2228324-40-9 structure
Product Name:1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine
CAS No:2228324-40-9
MF:C11H13N3
MW:187.241021871567
CID:6524587
PubChem ID:165880603
Update Time:2025-10-29

1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine
    • EN300-1804473
    • 2228324-40-9
    • Inchi: 1S/C11H13N3/c1-14-10(11(12)6-7-11)8-4-2-3-5-9(8)13-14/h2-5H,6-7,12H2,1H3
    • InChI Key: PFCWZLYOVKMQLK-UHFFFAOYSA-N
    • SMILES: NC1(C2=C3C=CC=CC3=NN2C)CC1

Computed Properties

  • Exact Mass: 187.110947427g/mol
  • Monoisotopic Mass: 187.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 43.8Ų

1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1804473-0.05g
1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine
2228324-40-9
0.05g
$1129.0 2023-09-19
Enamine
EN300-1804473-0.1g
1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine
2228324-40-9
0.1g
$1183.0 2023-09-19
Enamine
EN300-1804473-0.25g
1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine
2228324-40-9
0.25g
$1235.0 2023-09-19
Enamine
EN300-1804473-0.5g
1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine
2228324-40-9
0.5g
$1289.0 2023-09-19
Enamine
EN300-1804473-1.0g
1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine
2228324-40-9
1g
$1414.0 2023-05-26
Enamine
EN300-1804473-2.5g
1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine
2228324-40-9
2.5g
$2631.0 2023-09-19
Enamine
EN300-1804473-5.0g
1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine
2228324-40-9
5g
$4102.0 2023-05-26
Enamine
EN300-1804473-10.0g
1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine
2228324-40-9
10g
$6082.0 2023-05-26
Enamine
EN300-1804473-1g
1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine
2228324-40-9
1g
$1343.0 2023-09-19
Enamine
EN300-1804473-5g
1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine
2228324-40-9
5g
$3894.0 2023-09-19

Additional information on 1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine

1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine (CAS 2228324-40-9): A Comprehensive Overview

1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine (CAS 2228324-40-9) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This indazole derivative features a unique cyclopropylamine moiety, making it a promising scaffold for drug discovery and medicinal chemistry applications. The compound's molecular formula is C11H13N3, with a molecular weight of 187.24 g/mol.

The structural features of 1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine contribute to its potential as a bioactive molecule. The indazole core is known for its diverse pharmacological properties, while the cyclopropylamine group can enhance metabolic stability and binding affinity. Researchers are particularly interested in this compound's potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeted cancer therapies and neurological disorder treatments.

Recent studies highlight the growing importance of indazole-containing compounds in drug development. The 1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine structure offers opportunities for structural optimization to improve drug-like properties such as solubility, permeability, and metabolic stability. Pharmaceutical companies are actively exploring similar scaffolds for precision medicine applications, especially in oncology and CNS disorders.

The synthesis of CAS 2228324-40-9 typically involves multi-step organic transformations, starting from commercially available indazole precursors. Key steps often include cyclopropanation reactions and selective amine protection/deprotection strategies. Process chemists are continuously optimizing these synthetic routes to improve yields and scalability, addressing the increasing demand for this pharmaceutical intermediate.

Analytical characterization of 1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine employs advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions.

In drug discovery pipelines, CAS 2228324-40-9 serves as a valuable building block for creating diverse chemical libraries. Medicinal chemists utilize this scaffold to explore structure-activity relationships (SAR) in various therapeutic areas. The compound's modular structure allows for straightforward derivatization at multiple positions, enabling rapid exploration of chemical space.

The pharmacological potential of 1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine derivatives is being investigated across multiple disease areas. Early research suggests possible applications in neurodegenerative diseases, inflammatory conditions, and metabolic disorders. These findings align with current healthcare priorities and the growing focus on personalized medicine approaches.

From a commercial perspective, the market for specialty chemical intermediates like CAS 2228324-40-9 is expanding rapidly. The compound falls into the category of high-value pharmaceutical ingredients, with increasing demand from contract research organizations and academic institutions. Suppliers are scaling up production to meet the needs of drug discovery programs worldwide.

Quality control standards for 1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine are stringent, typically requiring ≥95% purity by HPLC analysis. Reputable manufacturers provide comprehensive analytical data, including COA (Certificate of Analysis) and MSDS documentation. These quality assurances are essential for researchers requiring consistent material for biological testing and lead optimization studies.

Regulatory considerations for CAS 2228324-40-9 focus on proper handling and disposal as a research chemical. While not classified as hazardous under current regulations, standard laboratory safety protocols should be followed when working with this compound. Researchers should consult relevant chemical safety guidelines and local regulations before use.

The future outlook for 1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine appears promising, with potential applications extending beyond current research areas. As fragment-based drug discovery gains traction, this compound's balanced molecular properties make it an attractive starting point for hit-to-lead optimization programs. Continued research may uncover novel therapeutic applications for this versatile chemical scaffold.

For researchers seeking CAS 2228324-40-9 suppliers, it's important to evaluate vendors based on synthesis expertise, quality control measures, and regulatory compliance. Many custom synthesis companies now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for advanced development programs.

In conclusion, 1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine (CAS 2228324-40-9) represents an important chemical tool in modern drug discovery. Its unique structural features and demonstrated potential in various therapeutic areas make it a compound of significant interest to the pharmaceutical research community. As synthetic methodologies advance and biological understanding deepens, this molecule may play an increasingly important role in the development of novel therapeutic agents.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.